N-(1-benzyl-1H-pyrazol-3-yl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H14ClN5O
• Molecular Weight: 315.76 g/mol
• IUPAC Name: N-(1-benzylpyrazol-3-yl)-4-chloro-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H14ClN5O/c1-20-14(12(16)9-17-20)15(22)18-13-7-8-21(19-13)10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,19,22)
• InChI Key: QMJPTYCGBQQPFM-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)Cl)C(=O)NC2=NN(C=C2)CC3=CC=CC=C3

Description

N-(1-benzyl-1H-pyrazol-3-yl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide, also known as BPC-157, is a synthetic peptide that is derived from a protein called Body Protection Compound. It has been shown to have a wide range of potential therapeutic applications due to its ability to promote healing and reduce inflammation. In

Mechanism of Action

The exact mechanism of action of N-(1-benzyl-1H-pyrazol-3-yl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to work by promoting angiogenesis (the formation of new blood vessels) and increasing the production of growth factors that are involved in tissue repair. It also appears to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It promotes the proliferation and migration of cells involved in tissue repair, such as fibroblasts and endothelial cells. It also increases the production of growth factors such as vascular endothelial growth factor (VEGF) and insulin-like growth factor 1 (IGF-1), which are involved in tissue repair and regeneration. In addition, this compound has been shown to reduce inflammation by decreasing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

Advantages and Limitations for Lab Experiments

One advantage of N-(1-benzyl-1H-pyrazol-3-yl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is that it has been shown to be relatively safe and well-tolerated in animal studies. It also appears to have a wide range of potential therapeutic applications. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on N-(1-benzyl-1H-pyrazol-3-yl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide. One area of interest is its potential use in treating osteoporosis and other bone disorders. Another area of interest is its potential use in treating neurological disorders, such as Alzheimer's disease and traumatic brain injury. Additionally, more research is needed to fully understand the safety and efficacy of this compound in humans, and to develop effective delivery methods for clinical use.

Synthesis Methods

N-(1-benzyl-1H-pyrazol-3-yl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is synthesized using solid-phase peptide synthesis (SPPS) techniques. The amino acid sequence is assembled on a solid support, and each amino acid is added one at a time in a specific order. Once the sequence is complete, the peptide is cleaved from the solid support and purified using high-performance liquid chromatography (HPLC) to obtain the final product.

Scientific Research Applications

N-(1-benzyl-1H-pyrazol-3-yl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to promote healing and reduce inflammation in a variety of tissues, including the skin, muscle, bone, and gastrointestinal tract. Some of the potential applications of this compound include wound healing, muscle and tendon repair, bone healing, and treatment of inflammatory bowel disease.